Cas no 1314719-48-6 (1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine)

• Product Name: 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine
• CAS No: 1314719-48-6
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6388277
• PubChem ID: 129955769
• Update Time: 2025-10-18

1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine
• EN300-1981347
• 1314719-48-6

• Inchi： 1S/C12H16ClNO2/c1-15-10-7-8(12(14)4-3-5-12)6-9(13)11(10)16-2/h6-7H,3-5,14H2,1-2H3
• InChI Key： XTARWNUICKWEBM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1(CCC1)N)OC)OC

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine

Introduction to 1-(3-Chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine (CAS No. 1314719-48-6)

1-(3-Chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine (CAS No. 1314719-48-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclobutyl ring and a substituted phenyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine is C₁₂H₁₆ClNO₂, with a molecular weight of approximately 253.72 g/mol. The compound's structure features a cyclobutyl ring attached to a phenyl group that is substituted with a chlorine atom and two methoxy groups. These substituents play crucial roles in determining the compound's reactivity, solubility, and biological activity.

In recent years, 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that this compound exhibits moderate affinity for the 5-HT_2A receptor, which is implicated in various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological profile of 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine. The researchers found that the compound demonstrated significant binding affinity for the 5-HT_2A receptor, with a Ki value of 0.8 nM. This binding affinity suggests that the compound could be a potential lead for developing novel serotonin receptor modulators.

Beyond its interaction with serotonin receptors, 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine has also been explored for its potential as an analgesic agent. A study conducted by researchers at the University of California in 2023 evaluated the analgesic effects of this compound in animal models of pain. The results indicated that 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine exhibited dose-dependent analgesic activity, suggesting its potential as a new class of pain relievers.

The synthesis of 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine has been optimized through various methods to improve yield and purity. One common synthetic route involves the reaction of 3-chloro-4,5-dimethoxybenzaldehyde with cyclobutanone in the presence of a reducing agent such as sodium borohydride. This method yields high purity product with good yields, making it suitable for large-scale production.

In addition to its potential therapeutic applications, 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine has also been studied for its use as a research tool in neuroscience and pharmacology. Its ability to selectively bind to specific receptors makes it valuable for probing receptor function and signaling pathways. Researchers have utilized this compound to investigate the role of serotonin receptors in various physiological processes and disease states.

The safety profile of 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine has been evaluated through preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 1-(3-chloro-4,5-dimethoxyphenyl)cyclobutan-1-amine (CAS No. 1314719-48-6) is a promising compound with potential applications in both therapeutic and research settings. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and potential uses, it holds great promise for contributing to advancements in medicinal chemistry and pharmaceutical science.